Cas no 2172188-37-1 (8-propyl-2,5-dioxa-9-azaspiro3.5nonane)

8-propyl-2,5-dioxa-9-azaspiro3.5nonane structure
2172188-37-1 structure
Product Name:8-propyl-2,5-dioxa-9-azaspiro3.5nonane
CAS No:2172188-37-1
MF:C9H17NO2
MW:171.23678278923
CID:6019167
PubChem ID:165507892
Update Time:2025-07-15

8-propyl-2,5-dioxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

    • 8-propyl-2,5-dioxa-9-azaspiro3.5nonane
    • EN300-1279033
    • 8-propyl-2,5-dioxa-9-azaspiro[3.5]nonane
    • 2172188-37-1
    • Inchi: 1S/C9H17NO2/c1-2-3-8-4-5-12-9(10-8)6-11-7-9/h8,10H,2-7H2,1H3
    • InChI Key: YAYFQRVXSLCNGU-UHFFFAOYSA-N
    • SMILES: O1CCC(CCC)NC21COC2

Computed Properties

  • Exact Mass: 171.125928785g/mol
  • Monoisotopic Mass: 171.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 30.5Ų

8-propyl-2,5-dioxa-9-azaspiro3.5nonane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1279033-1.0g
8-propyl-2,5-dioxa-9-azaspiro[3.5]nonane
2172188-37-1
1g
$0.0 2023-06-08
Enamine
EN300-1279033-50mg
8-propyl-2,5-dioxa-9-azaspiro[3.5]nonane
2172188-37-1
50mg
$888.0 2023-10-01
Enamine
EN300-1279033-100mg
8-propyl-2,5-dioxa-9-azaspiro[3.5]nonane
2172188-37-1
100mg
$930.0 2023-10-01
Enamine
EN300-1279033-250mg
8-propyl-2,5-dioxa-9-azaspiro[3.5]nonane
2172188-37-1
250mg
$972.0 2023-10-01
Enamine
EN300-1279033-500mg
8-propyl-2,5-dioxa-9-azaspiro[3.5]nonane
2172188-37-1
500mg
$1014.0 2023-10-01
Enamine
EN300-1279033-1000mg
8-propyl-2,5-dioxa-9-azaspiro[3.5]nonane
2172188-37-1
1000mg
$1057.0 2023-10-01
Enamine
EN300-1279033-2500mg
8-propyl-2,5-dioxa-9-azaspiro[3.5]nonane
2172188-37-1
2500mg
$2071.0 2023-10-01
Enamine
EN300-1279033-5000mg
8-propyl-2,5-dioxa-9-azaspiro[3.5]nonane
2172188-37-1
5000mg
$3065.0 2023-10-01
Enamine
EN300-1279033-10000mg
8-propyl-2,5-dioxa-9-azaspiro[3.5]nonane
2172188-37-1
10000mg
$4545.0 2023-10-01

Additional information on 8-propyl-2,5-dioxa-9-azaspiro3.5nonane

Introduction to 8-propyl-2,5-dioxa-9-azaspiro3.5nonane (CAS No. 2172188-37-1)

8-propyl-2,5-dioxa-9-azaspiro3.5nonane, identified by its Chemical Abstracts Service (CAS) number 2172188-37-1, is a structurally complex organic compound that has garnered attention in the field of medicinal chemistry and materials science due to its unique spirocyclic framework and potential biological activities. This compound belongs to the class of azaspiro compounds, which are known for their versatile applications in drug design and functional material development. The presence of both oxygen and nitrogen heteroatoms in its backbone imparts distinct electronic and steric properties, making it a subject of interest for researchers exploring novel molecular architectures.

The molecular structure of 8-propyl-2,5-dioxa-9-azaspiro3.5nonane features a spiro center connecting a nine-membered ring composed of two oxygen atoms and seven carbon atoms with an eight-membered ring containing one nitrogen atom and seven carbon atoms. The substitution of a propyl group at the 8-position further enhances its structural complexity and influences its physicochemical properties. This configuration not only contributes to its stability but also allows for diverse functionalization, enabling the synthesis of derivatives with tailored properties for specific applications.

In recent years, there has been a growing interest in spirocyclic compounds due to their potential as pharmacophores in drug discovery. The rigid three-dimensional structure of these molecules often leads to improved binding affinity and selectivity when interacting with biological targets. 8-propyl-2,5-dioxa-9-azaspiro3.5nonane is no exception, and preliminary studies suggest that it may exhibit interesting interactions with certain enzymes and receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of 8-propyl-2,5-dioxa-9-azaspiro3.5nonane is its versatility in medicinal chemistry applications. The spirocyclic core provides a stable scaffold that can be modified through various chemical reactions, such as nucleophilic substitution, oxidation, or reduction, to introduce different functional groups. These modifications can fine-tune the compound's biological activity, solubility, and metabolic stability, making it adaptable for use in developing new therapeutic agents.

Recent advancements in computational chemistry have also facilitated the study of 8-propyl-2,5-dioxa-9-azaspiro3.5nonane by allowing researchers to predict its behavior in biological systems with high accuracy. Molecular docking simulations have shown that this compound can interact with several protein targets, including those involved in inflammation and neurodegenerative diseases. These findings are particularly exciting as they highlight the potential of 8-propyl-2,5-dioxa-9-azaspiro3.5nonane as a lead compound for drug development.

The synthesis of 8-propyl-2,5-dioxa-9-azaspiro3.5nonane presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure high yield and purity. However, the development of efficient synthetic routes has opened up new possibilities for exploring its derivatives. For instance, transition metal-catalyzed reactions have been employed to construct the spiro center efficiently, while protecting group strategies have been utilized to handle the reactive oxygen and nitrogen functionalities.

From a materials science perspective, 8-propyl-2,5-dioxa-9-azaspiro3.5nonane exhibits unique properties that make it suitable for applications beyond pharmaceuticals. Its rigid structure and ability to form hydrogen bonds suggest potential uses in polymer science and supramolecular chemistry. Researchers are exploring its incorporation into functional materials such as liquid crystals or organic semiconductors, where its structural rigidity could contribute to improved performance characteristics.

The biological activity of 8-propyl-2,5-dioxa-9-azaspiro3.5nonane is another area of active investigation. Initial pharmacological studies have revealed that this compound may possess anti-inflammatory properties by modulating the activity of certain enzymes involved in the inflammatory cascade. Additionally, its interaction with neuronal receptors has raised interest in its potential as a neuroprotective agent against neurodegenerative diseases such as Alzheimer's and Parkinson's.

The future direction of research on 8-propyl-2,5-dioxa-9-azaspiro3.5nonane will likely focus on expanding its chemical diversity through structural modifications and exploring new synthetic methodologies. Advances in automated synthesis techniques will enable high-throughput screening of derivatives to identify novel bioactive compounds more efficiently. Furthermore, interdisciplinary approaches combining computational modeling with experimental validation will be crucial in understanding the mechanisms of action of this intriguing molecule.

In conclusion, 8-propyl - 2 , 5 - dioxa - 9 - azaspiro 3 . 5 nonane ( CAS No . 2172188 - 37 - 1 ) represents a fascinating compound with significant potential in both medicinal chemistry and materials science . Its unique structural features , coupled with preliminary evidence of biological activity , make it a valuable candidate for further exploration . As research continues , we can expect to see more innovative applications emerge from this versatile molecule .

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent